Cas no 1804906-45-3 (Methyl 6-cyano-2-fluoro-3-(hydroxymethyl)benzoate)

• Product Name: Methyl 6-cyano-2-fluoro-3-(hydroxymethyl)benzoate
• CAS No: 1804906-45-3
• MF: C₁₀H₈FNO₃
• MW: 209.173826217651
• CID: 4952658
• Update Time: 2025-10-20

Methyl 6-cyano-2-fluoro-3-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-2-fluoro-3-(hydroxymethyl)benzoate

• Inchi： 1S/C10H8FNO3/c1-15-10(14)8-6(4-12)2-3-7(5-13)9(8)11/h2-3,13H,5H2,1H3
• InChI Key： PVCAJKMLWHTSDE-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OC)=C(C#N)C=CC=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 0.7
• Topological Polar Surface Area: 70.3

Additional information on Methyl 6-cyano-2-fluoro-3-(hydroxymethyl)benzoate

Recent Advances in the Study of Methyl 6-cyano-2-fluoro-3-(hydroxymethyl)benzoate (CAS: 1804906-45-3)

Methyl 6-cyano-2-fluoro-3-(hydroxymethyl)benzoate (CAS: 1804906-45-3) is a fluorinated benzoate derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its cyano, fluoro, and hydroxymethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. The unique structural features of this compound make it a valuable scaffold for medicinal chemistry.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways and reactivity of Methyl 6-cyano-2-fluoro-3-(hydroxymethyl)benzoate. The study highlighted its role as a key intermediate in the synthesis of novel kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound and its derivatives. Their findings demonstrated that the fluorinated benzoate scaffold exhibits excellent stability and reactivity, making it suitable for further functionalization.

Another significant development involves the application of Methyl 6-cyano-2-fluoro-3-(hydroxymethyl)benzoate in the design of PROTACs (Proteolysis Targeting Chimeras). A recent paper in ACS Chemical Biology detailed how this compound was utilized to develop bifunctional molecules that selectively degrade target proteins. The study reported promising results in preclinical models, showcasing the compound's potential in targeted protein degradation therapies. The hydroxymethyl group was particularly noted for its role in facilitating linker attachment, a critical step in PROTAC design.

Further research has also explored the pharmacokinetic properties of Methyl 6-cyano-2-fluoro-3-(hydroxymethyl)benzoate and its derivatives. A study in Drug Metabolism and Disposition evaluated the compound's metabolic stability and bioavailability. The results indicated that the fluorinated benzoate scaffold exhibits favorable pharmacokinetic profiles, with moderate clearance rates and good oral bioavailability. These properties are essential for its development as a drug candidate or intermediate in pharmaceutical formulations.

In addition to its applications in drug discovery, Methyl 6-cyano-2-fluoro-3-(hydroxymethyl)benzoate has been investigated for its potential in agrochemical research. A recent publication in Pest Management Science described its use as a precursor for the synthesis of novel herbicides. The study demonstrated that derivatives of this compound exhibit potent herbicidal activity against a broad spectrum of weeds, with minimal toxicity to non-target organisms. This highlights its versatility beyond pharmaceutical applications.

In conclusion, Methyl 6-cyano-2-fluoro-3-(hydroxymethyl)benzoate (CAS: 1804906-45-3) represents a promising compound in both pharmaceutical and agrochemical research. Its unique structural features and reactivity make it a valuable intermediate for the development of kinase inhibitors, PROTACs, and herbicides. Ongoing studies continue to explore its full potential, with a focus on optimizing its synthetic pathways and expanding its applications. As research progresses, this compound is expected to play an increasingly important role in the discovery of new therapeutic and agrochemical agents.